![molecular formula C6H7ClF3N3O2 B2570039 4-Amino-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid;hydrochloride CAS No. 2375261-60-0](/img/structure/B2570039.png)
4-Amino-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Amino-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid;hydrochloride” is a derivative of pyrazole, which is a five-membered heterocyclic compound containing two nitrogen atoms and three carbon atoms . Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities . The presence of this nucleus in pharmacological agents of diverse therapeutic categories has proved the pharmacological potential of the pyrazole moiety .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A huge variety of synthesis methods and synthetic analogues have been reported over the years . For example, Alam MS et al. used schiff base ligand 4-amino-1, 5-dimethyl-2-phenylpyrazole-3-one with benzaldehyde to form a single crystal .Molecular Structure Analysis
The molecular structure of pyrazole derivatives has been the subject of various studies. For instance, Lin H., Wu D., Liu L., Jia D. conducted a theoretical study on molecular structures, intramolecular proton transfer reaction, and solvent effects of 1-phenyl-3-methyl-4-(6-hydro-4-amino-5-sulfo-2,3-pyrazine)-pyrazole-5-one .Chemical Reactions Analysis
Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field . They have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Scientific Research Applications
Corrosion Inhibition
Pyrazole derivatives, including compounds related to 4-Amino-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid; hydrochloride, have been studied for their effectiveness as corrosion inhibitors. For instance, certain pyrazole compounds have demonstrated significant corrosion inhibition capabilities for steel in hydrochloric acid environments. The inhibition efficiency of these compounds increases with their concentration, showing a high percentage of corrosion rate reduction at specific molar concentrations. This application is critical for industries where metal preservation is essential, such as in pipelines and containers handling acidic substances (Herrag et al., 2007).
Structural and Electronic Analysis
Research involving 4-Amino-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid; hydrochloride derivatives has also included the analysis of their structural and electronic properties. For example, the crystal structures of novel analgesic agents related to this compound have been determined using X-ray diffractometry. These studies not only provide insight into the molecular packing and structural stability of such compounds but also help in understanding the correlation between structure and biological activity. Computational investigations complement these studies, offering predictions on molecular geometry that align closely with experimental data, which is invaluable for the design of new compounds with desired properties (Machado et al., 2009).
Antihyperglycemic Agents
Some derivatives of 4-Amino-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid; hydrochloride have been synthesized and evaluated for their potential as antihyperglycemic agents. These studies involve the synthesis and structure-activity relationship analysis of compounds to identify those capable of effectively reducing plasma glucose levels in diabetic models. Such research is crucial for developing new treatments for diabetes, providing a foundation for the discovery of compounds that can selectively inhibit renal tubular glucose reabsorption (Kees et al., 1996).
Corrosion Protection for Copper-Iron Alloys
Additionally, pyrazole derivatives have been shown to offer significant corrosion protection for copper-iron alloys in acidic environments. These compounds are studied for their ability to form a protective film on the alloy surface, reducing corrosion rates and offering a potential solution for preserving metal integrity in various industrial applications. The effectiveness of these inhibitors is assessed through techniques such as weight loss measurements, electrochemical polarization, and impedance spectroscopy (Mahmoud, 2005).
Mechanism of Action
The mechanism of action of pyrazole derivatives is diverse, depending on the specific derivative and its pharmacological activity. Pyrazoles are described as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, anti-tuberculosis, antioxidant as well as antiviral agents .
Future Directions
Given the wide range of pharmacological activities and the versatility of pyrazole derivatives in organic synthesis, there is significant potential for future research in this area. This could include the development of new synthesis methods, the exploration of new pharmacological activities, and the design of new drugs based on the pyrazole scaffold .
properties
IUPAC Name |
4-amino-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F3N3O2.ClH/c1-12-3(5(13)14)2(10)4(11-12)6(7,8)9;/h10H2,1H3,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEDBBWKFXCXLIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)N)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClF3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.